N-[2-(1-adamantyloxy)-1,1-dimethylethyl]-N'-(4-methoxyphenyl)urea

• Molecular Formula: C22H32N2O3
• Molecular Weight: 372.5 g/mol
• IUPAC Name: 1-[1-(1-adamantyloxy)-2-methylpropan-2-yl]-3-(4-methoxyphenyl)urea
• InChI: InChI=1S/C22H32N2O3/c1-21(2,24-20(25)23-18-4-6-19(26-3)7-5-18)14-27-22-11-15-8-16(12-22)10-17(9-15)13-22/h4-7,15-17H,8-14H2,1-3H3,(H2,23,24,25)
• InChI Key: JXHKFOSZTKOGCI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(COC12CC3CC(C1)CC(C3)C2)NC(=O)NC4=CC=C(C=C4)OC

Description

TMT00063 , belongs to the class of urea derivatives. Its chemical formula is C20H26N2O4 , and its molecular weight is 358.43 g/mol . Let’s explore its properties and applications.

Preparation Methods

Synthetic Routes::

Alkylation Reaction:

Reduction and Amination:

Industrial Production::

• Information on large-scale industrial production methods for TMT00063 is limited due to its status as a unique chemical provided by Sigma-Aldrich for early discovery researchers .

Chemical Reactions Analysis

Reactivity: TMT00063 can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: The major product is N-[2-(1-adamantyloxy)ethyl]-N-methyl-4-aminobenzamide.

Scientific Research Applications

Chemistry: TMT00063 serves as a building block for the synthesis of more complex molecules.

Biology and Medicine: Its biological activity and potential therapeutic applications remain areas of ongoing research.

Industry: Limited information is available regarding industrial applications.

Mechanism of Action

• The exact mechanism by which TMT00063 exerts its effects is not well-documented. Further studies are needed to elucidate its molecular targets and pathways.

Comparison with Similar Compounds

Similar Compounds: